Cas no 6623-41-2 (2-Amino-4,5-dimethylphenol)

• Product Name: 2-Amino-4,5-dimethylphenol
• CAS No: 6623-41-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00186226
• CID: 509414
• PubChem ID: 329776982
• Update Time: 2025-11-01

2-Amino-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dimethylphenol
• 2-AMINO-4,5-DIMETHYL-PHENOL
• Phenol,2-amino-4,5-dimethyl-
• TS-01772
• 4,5-Xylenol, 2-amino-
• AKOS000111352
• JEASLLCHQHBBGM-UHFFFAOYSA-N
• Oprea1_114060
• 3-Thienylpropanedioic acid (The intermediate of Ticarcillin & Temocillin)
• SCHEMBL2955553
• CCG-304143
• 3,4-Xylenol, 6-amino-
• WLN: ZR BQ D1 E1
• CS-0280346
• NSC 54925
• NS00035984
• AC-907/25014216
• EINECS 229-578-4
• 3, 6-amino-
• 6623-41-2
• Oprea1_177465
• 2-Amino-4,5-dimethylphenol, AldrichCPR
• 1-AMINO-2-HYDROXY-4,5-DIMETHYLBENZENE
• 2-Amino-4,5-xylenol
• 4,5-Dimethyl-2-aminophenol
• NSC-54925
• FT-0676724
• UNII-6076375ZIF
• DTXSID4064422
• 4,5-Dimethyl-2-hydroxyaniline
• BB 0237366
• BRN 1072207
• A867503
• NSC54925
• 4-13-00-01842 (Beilstein Handbook Reference)
• 6076375ZIF
• Phenol, 2-amino-4,5-dimethyl-
• MFCD00186226
• 2-amino-4,5-dimethylphenol;
• 4-AMINO-5-HYDROXY-1,2-XYLENE
• Q27263185
• EN300-345095
• HMS1673M15
• G85897
• STL119856
• ALBB-027751
• BBL009518
• 3,4-Xylenol, 6-amino-(8CI)
• aniline, 2-hydroxy-4,5-dimethyl-
• DTXCID6044773

• MDL： MFCD00186226
• Inchi： 1S/C8H11NO/c1-5-3-7(9)8(10)4-6(5)2/h3-4,10H,9H2,1-2H3
• InChI Key： JEASLLCHQHBBGM-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=C(C)C=1)N

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.0630 (rough estimate)
• Melting Point: 174°C
• Boiling Point: 258.3 ℃ at 760 mmHg
• Flash Point: 110 °C
• Refractive Index: 1.5360 (estimate)
• PSA: 46.25000
• LogP: 2.17240

2-Amino-4,5-dimethylphenol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2-Amino-4,5-dimethylphenol

Compound CAS No. 6623-41-2: 2-Amino-4,5-Dimethylphenol

The compound with CAS No. 6623-41-2, commonly known as 2-Amino-4,5-Dimethylphenol, is a versatile aromatic amine derivative that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes an amino group (-NH₂) attached to the second position of a phenol ring, along with two methyl groups (-CH₃) at the fourth and fifth positions. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in fields such as pharmaceuticals, materials science, and catalysis.

2-Amino-4,5-Dimethylphenol exhibits a high degree of stability due to the resonance stabilization provided by the phenolic ring and the electron-donating methyl groups. Its chemical structure allows for easy modification and functionalization, enabling its use as a building block in synthesizing more complex molecules. Recent studies have highlighted its potential as a precursor for advanced materials, including conducting polymers and metal-organic frameworks (MOFs), which are widely used in energy storage and catalysis.

The synthesis of 2-Amino-4,5-Dimethylphenol typically involves multi-step processes that include nucleophilic substitution and oxidation reactions. Researchers have explored various methodologies to optimize the synthesis pathway, focusing on improving yield and reducing environmental impact. For instance, recent advancements in catalytic systems have enabled the use of milder reaction conditions, making the synthesis more sustainable.

In terms of applications, 2-Amino-4,5-Dimethylphenol has found significant utility in the pharmaceutical industry as an intermediate for drug development. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. Additionally, it has been employed in the synthesis of dyes and pigments due to its strong absorption properties in the visible spectrum.

Recent research has also explored the use of 2-Amino-4,5-Dimethylphenol in biochemistry and biotechnology. Its ability to act as a reducing agent in enzymatic reactions has led to its application in biosensors and diagnostic kits. Furthermore, studies have demonstrated its potential as an antioxidant agent, which could be beneficial in combating oxidative stress-related diseases.

The versatility of CAS No. 6623-41-2 lies not only in its chemical properties but also in its compatibility with modern green chemistry principles. Its ability to participate in atom-efficient reactions and its compatibility with biodegradable solvents make it an attractive candidate for sustainable chemical processes.

In conclusion, 2-Amino-4,5-Dimethylphenol (CAS No. 6623-41-2) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and chemical reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.